N~4~-(4-methoxyphenyl)-1-[6-(1-pyrrolidinyl)-4-pyrimidinyl]-1H-imidazole-4-carboxamide
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Description
N~4~-(4-methoxyphenyl)-1-[6-(1-pyrrolidinyl)-4-pyrimidinyl]-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C19H20N6O2 and its molecular weight is 364.409. The purity is usually 95%.
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Scientific Research Applications
Antiprotozoal Agents
Research has demonstrated the potential of related imidazole derivatives as potent antiprotozoal agents. For example, compounds with similar structures have shown strong DNA affinities and remarkable in vitro and in vivo activities against Trypanosoma brucei rhodesiense, which causes sleeping sickness, and Plasmodium falciparum, responsible for malaria. These compounds exhibit strong potential for treating protozoal infections due to their high potency and efficacy in disease models (Ismail et al., 2004).
Synthesis and Chemical Properties
The compound belongs to a class of molecules that can be synthesized through reactions involving N-acylated amino acid esters, leading to pyrimidin-4 (3H)-ones and their transformation into imidazo pyrimidines and pyridines. Such chemical processes and transformations highlight the versatility and reactivity of this compound's core structure, providing a basis for further chemical modifications and applications (Katagiri et al., 1983).
Cancer Research
In cancer research, derivatives of the compound's core structure have been synthesized and evaluated for their cytotoxic activity against cancer cells, including Ehrlich Ascites Carcinoma cells. Such studies are crucial for understanding the compound's potential as a therapeutic agent in oncology, focusing on its ability to inhibit cancer cell proliferation and induce cytotoxic effects (Hassan et al., 2014).
DNA Binding and Gene Expression
The compound's framework has been utilized in the development of DNA-binding polyamides, aiming to disrupt protein-DNA interactions and modulate gene expression. This area of research is particularly promising for therapeutic applications where precise targeting of genetic elements is required to correct or inhibit aberrant gene expression patterns (Choi et al., 2003).
Properties
IUPAC Name |
N-(4-methoxyphenyl)-1-(6-pyrrolidin-1-ylpyrimidin-4-yl)imidazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N6O2/c1-27-15-6-4-14(5-7-15)23-19(26)16-11-25(13-22-16)18-10-17(20-12-21-18)24-8-2-3-9-24/h4-7,10-13H,2-3,8-9H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBRHLFHGCRSRIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CN(C=N2)C3=CC(=NC=N3)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.